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Compound of Interest

Compound Name: 2,2-Difluoropropanol

Cat. No.: B1317334

Essential Safety and Handling Guide for 2,2-
Difluoropropanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,2-Difluoropropanol. It is intended for researchers, scientists, and
drug development professionals to ensure safe and compliant use of this chemical.

Chemical Identity and Hazards

2,2-Difluoropropanol is a flammable liquid and vapor that poses several health risks.
Ingestion can be harmful, and it can cause irritation to the skin, eyes, and respiratory system.
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Quantitative Safety Data
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Property Value

CAS Number 33420-52-9

Molecular Formula C3H6F20][2][4]

Molecular Weight 96.08 g/mol [2][4]

GHS Hazard Statements H226: Flammable liquid and vapor[1][2]

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

» Ventilation: Always handle 2,2-Difluoropropanol in a well-ventilated area, such as a certified
chemical fume hood.[5]

« Ignition Sources: Eliminate all potential ignition sources from the handling area. This includes
open flames, sparks, hot surfaces, and static discharge.[3] Use only non-sparking tools and
explosion-proof equipment.[3]

e Emergency Equipment: Ensure that a safety shower, eyewash station, and a fire
extinguisher (rated for flammable liquids, such as a dry chemical, carbon dioxide, or alcohol-
resistant foam extinguisher) are readily accessible.[5][6]

2. Personal Protective Equipment (PPE):

The following PPE is mandatory when handling 2,2-Difluoropropanol:
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PPE Category Specification

Safety glasses with side shields or chemical
Eye and Face Protection safety goggles are required. A face shield
should be worn if there is a splash hazard.[5]

Wear chemical-impermeable gloves. Butyl
Hand Protection rubber or chloroprene gloves are recommended.

Always inspect gloves for integrity before use.[7]

Wear a fire/flame-resistant and impervious lab
Body Protection coat, fully buttoned. Long pants and closed-toe

shoes are also required.[5]

If exposure limits are exceeded or if working in

) ) an area with inadequate ventilation, a NIOSH-
Respiratory Protection ) ) ) )

approved respirator with appropriate cartridges

for organic vapors should be used.

. Handling and Use:

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3]

Dispensing: When transferring or dispensing the liquid, do so slowly to minimize splashing
and the generation of static electricity.

Avoid Contact: Avoid direct contact with skin and eyes, and avoid inhaling vapors.[6]

Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands thoroughly
after handling.[3]

. Storage:
Location: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6]

Conditions: Keep away from heat, sparks, open flames, and other ignition sources.[3] Protect
from direct sunlight.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Difluoropropane.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sophexafluoro-2-propanol.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_2_Difluoropropane.pdf
https://wap.guidechem.com/encyclopedia/2-2-difluoropropanol-dic22473.html
https://www.chemicalbook.com/msds/2-2-difluoropropane.pdf
https://wap.guidechem.com/encyclopedia/2-2-difluoropropanol-dic22473.html
https://wap.guidechem.com/encyclopedia/2-2-difluoropropanol-dic22473.html
https://www.chemicalbook.com/msds/2-2-difluoropropane.pdf
https://wap.guidechem.com/encyclopedia/2-2-difluoropropanol-dic22473.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong
bases.[7]

Emergency and Disposal Plan

Emergency Procedures: Spills and Leaks
e Minor Spill:

o Evacuate and isolate the immediate area.

[¢]

Remove all ignition sources.[6]

[¢]

Ventilate the area.

[e]

Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

o

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed
container for disposal.[6]

e Major Spill:

o Evacuate the entire area and activate the nearest fire alarm or emergency response
system.

o From a safe location, call emergency services and provide details of the spill.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) . o ) )
give artificial respiration. Seek immediate

medical attention.[6]

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[6]

Disposal Plan

» Waste Disposal: Dispose of 2,2-Difluoropropanol and any contaminated materials in
accordance with local, state, and federal regulations. This material should be treated as
hazardous waste.

o Method: The material can be disposed of by incineration at a licensed chemical destruction
facility.[6] Do not dispose of it in the sewer system.[6]

o Container Disposal: Empty containers may retain product residue and should be disposed of
as hazardous waste. Do not reuse empty containers.

Visualized Workflow for Handling 2,2-
Difluoropropanol
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Workflow for Safe Handling of 2,2-Difluoropropanol
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Caption: Workflow for the safe handling of 2,2-Difluoropropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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